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Compound Name: 2-Bromonicotinic acid

Cat. No.: B189398

An In-Depth Technical Guide on the Solubility of 2-Bromonicotinic Acid in Organic Solvents
For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide addresses the solubility of 2-Bromonicotinic acid in organic
solvents. Due to a scarcity of publicly available quantitative data for 2-Bromonicotinic acid,
this document provides a comprehensive overview of its known qualitative solubility. To further
aid researchers, a detailed experimental protocol for determining the solubility of a solid
organic acid is presented, along with a case study on the closely related isomer, 5-
Bromonicotinic acid, for which some solubility information is available. This guide is intended to
be a valuable resource for scientists and professionals engaged in research and development
involving this compound.

Introduction to 2-Bromonicotinic Acid

2-Bromonicotinic acid, also known as 2-bromo-3-pyridinecarboxylic acid, is a halogenated
pyridine derivative with the chemical formula CeHaBrNO-. Its structure, featuring a carboxylic
acid group and a bromine atom on the pyridine ring, makes it a valuable building block in the
synthesis of pharmaceuticals and other specialty chemicals. Understanding its solubility in
various organic solvents is crucial for its application in synthesis, purification, and formulation
development.
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Currently, there is a notable lack of comprehensive quantitative data in peer-reviewed literature
regarding the solubility of 2-Bromonicotinic acid in a wide range of organic solvents.
However, several chemical suppliers and databases provide qualitative solubility information.

Qualitative Solubility:

» Methanol: 2-Bromonicotinic acid is repeatedly cited as being soluble in methanol. The
exact concentration at various temperatures is not specified.

Given the limited specific data on 2-Bromonicotinic acid, a case study of its isomer, 5-
Bromonicotinic acid, is presented below to provide researchers with a point of reference for a
structurally similar compound.

Case Study: Solubility of 5-Bromonicotinic Acid

5-Bromonicotinic acid (CAS: 20826-04-4) is an isomer of 2-Bromonicotinic acid and its
solubility characteristics can provide some insight into how brominated nicotinic acids behave
in different solvents.

Table 1: Qualitative Solubility of 5-Bromonicotinic Acid

Solvent Qualitative Solubility
Dimethyl Sulfoxide (DMSO) Slightly Soluble[1]
Methanol Slightly Soluble[1]

Note: "Slightly soluble" is a qualitative term and does not provide specific concentration values.
The actual quantitative solubility would need to be determined experimentally.

Experimental Protocol for Determining Solid
Solubility in Organic Solvents (Gravimetric Method)

For researchers requiring precise solubility data, the following is a detailed, generalized
protocol for the gravimetric determination of the solubility of a solid organic compound like 2-
Bromonicotinic acid in an organic solvent. This method is reliable and relies on the accurate
measurement of mass.[2][3]
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4.1. Principle

The gravimetric method involves preparing a saturated solution of the solute in the solvent of
interest at a constant temperature. A known mass of the saturated solution is then taken, the
solvent is evaporated, and the mass of the remaining solute is determined. From these
measurements, the solubility can be calculated and expressed in various units, such as grams
of solute per 100 g of solvent or moles of solute per liter of solution.

4.2. Materials and Apparatus

o Analytical balance (accurate to at least 0.1 mg)

e Thermostatic water bath or incubator with temperature control (e.g., £0.1 °C)
e Glass vials or flasks with airtight seals

e Magnetic stirrer and stir bars or a shaker

o Syringes and syringe filters (e.g., 0.45 um PTFE for organic solvents)
» Pre-weighed glass evaporating dishes or beakers

e Drying oven

» Desiccator

e The solid solute (e.g., 2-Bromonicotinic acid) of known purity

e The desired organic solvent(s) of high purity

4.3. Procedure

o Preparation: Add an excess amount of the solid solute to a glass vial containing a known
volume of the organic solvent. The presence of undissolved solid is essential to ensure that
the solution reaches saturation.

» Equilibration: Seal the vial tightly and place it in the thermostatic bath set to the desired
temperature. Allow the mixture to equilibrate for a sufficient period (e.g., 24-72 hours) with
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continuous stirring or shaking. The equilibration time should be determined experimentally by
taking measurements at different time points until the concentration of the solute in the
solution remains constant.[2]

o Sampling: Once equilibrium is reached, stop the agitation and allow the excess solid to
settle. Carefully draw a sample of the supernatant (the clear saturated solution) using a pre-
warmed syringe to prevent premature crystallization. Attach a syringe filter to the syringe and
filter the solution into a pre-weighed (tared) evaporating dish.

o Mass Determination of the Saturated Solution: Immediately after dispensing the filtered
saturated solution into the evaporating dish, weigh the dish with the solution to determine the
total mass of the saturated solution.

e Solvent Evaporation: Place the evaporating dish in a drying oven at a temperature sufficient
to evaporate the solvent without decomposing the solute. The oven should be well-
ventilated.

¢ Drying to a Constant Mass: After the solvent has completely evaporated, transfer the
evaporating dish to a desiccator to cool to room temperature. Once cooled, weigh the dish.
Repeat the drying and cooling process until a constant mass of the solute is obtained (e.qg.,
two consecutive weighings are within 0.2 mg).[3]

4.4. Calculation of Solubility

The solubility can be calculated as follows:

e Mass of the evaporating dish (tared):m_dish

o Mass of the dish + saturated solution:m_solution

e Mass of the dish + dry solute:m_solute_dish

e Mass of the solute:m_solute = m_solute_dish - m_dish

e Mass of the solvent:m_solvent = m_solution - m_solute_dish

o Solubility ( g/100 g solvent): Solubility = (m_solute / m_solvent) x 100
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Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the gravimetric determination of
solubility.
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General Workflow for Gravimetric Solubility Determination
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Caption: A flowchart illustrating the key steps in the gravimetric determination of solubility.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b189398?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

While quantitative solubility data for 2-Bromonicotinic acid in organic solvents is not readily
available in the public domain, this guide provides the essential qualitative information and a
robust experimental protocol for its determination. The included case study on 5-Bromonicotinic
acid offers a valuable reference point for researchers. The detailed methodology and workflow
diagram presented herein are designed to empower scientists and drug development
professionals to accurately measure the solubility of 2-Bromonicotinic acid and similar
compounds, facilitating their work in synthesis, purification, and formulation. It is recommended
that researchers perform their own solubility studies to obtain the precise quantitative data
required for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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